Cas no 52787-20-9 (methyl 3-(2-methoxy-2-oxo-ethyl)benzoate)

• Product Name: methyl 3-(2-methoxy-2-oxo-ethyl)benzoate
• CAS No: 52787-20-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD27635050
• CID: 1578779
• PubChem ID: 13816148
• Update Time: 2025-04-21

methyl 3-(2-methoxy-2-oxo-ethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(methoxycarbonyl)-, methyl ester
• methyl 3-(2-methoxy-2-oxo-ethyl)benzoate
• 52787-20-9
• SCHEMBL2964543
• XYJVSCYQGXVUKN-UHFFFAOYSA-N
• AS-76372
• methyl 3-(2-methoxy-2-oxoethyl)benzoate
• D94219

• MDL： MFCD27635050
• Inchi： 1S/C11H12O4/c1-14-10(12)7-8-4-3-5-9(6-8)11(13)15-2/h3-6H,7H2,1-2H3
• InChI Key： XYJVSCYQGXVUKN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters